1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-[bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C12H20N2O4S/c1-3-7-13(8-4-2)19(17,18)14-9-5-11(6-10-14)12(15)16/h3-4,11H,1-2,5-10H2,(H,15,16)
• InChI Key: YWUOHDFMDWXCPR-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)S(=O)(=O)N1CCC(CC1)C(=O)O
• Molecular Formula: C12H20N2O4S
• Molecular Weight: 288.37 g/mol

Description

1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid, also known as BPIP, is a chemical compound that has been widely studied for its potential applications in various scientific fields. This compound is a sulfonamide derivative that has been shown to possess a range of interesting biological properties, including antibacterial and antifungal activities. In

Mechanism of Action

The mechanism of action of 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid is not fully understood, but studies have suggested that it may act by inhibiting bacterial cell wall synthesis or by disrupting the cell membrane. 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid has also been shown to inhibit DNA synthesis in bacteria, which may contribute to its antibacterial activity.
Biochemical and Physiological Effects:
1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid has been shown to have a range of biochemical and physiological effects. Studies have shown that 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid can inhibit the growth of bacterial biofilms, which are communities of bacteria that are often resistant to antibiotics. 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid has also been shown to inhibit the production of virulence factors in bacteria, which may contribute to its antibacterial activity. In addition, 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid in lab experiments is its potent antibacterial and antifungal activity. 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid is also relatively easy to synthesize and purify, which makes it a convenient compound for use in research. However, one of the limitations of using 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many future directions for further research on 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid. One area of research is the development of 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid-based antibacterial and antifungal agents. Researchers may also investigate the potential use of 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid in the treatment of inflammatory diseases, such as rheumatoid arthritis. Another area of research is the investigation of the mechanism of action of 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid, which may lead to the development of new drugs with improved efficacy and safety profiles.
Conclusion:
In conclusion, 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid is a sulfonamide derivative that has been studied extensively for its potential applications in various scientific fields. The synthesis of 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid involves the reaction of piperidine-4-carboxylic acid with propargyl bromide in the presence of a base, followed by the addition of bis(2-propenyl)amine and sulfuric acid. 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid has been shown to possess potent antibacterial and antifungal activity, as well as anti-inflammatory effects. While there are limitations to using 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid in lab experiments, there are many potential future directions for further research on this compound.

Synthesis Methods

The synthesis of 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid involves the reaction of piperidine-4-carboxylic acid with propargyl bromide in the presence of a base, followed by the addition of bis(2-propenyl)amine and sulfuric acid. The resulting product is then purified using column chromatography to obtain pure 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid.

Scientific Research Applications

1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid has been studied extensively for its potential applications in various scientific fields. One of the most promising applications of 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid is in the field of antibacterial and antifungal agents. Studies have shown that 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid exhibits potent antibacterial activity against a range of gram-positive and gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE). 1-[Bis(prop-2-enyl)sulfamoyl]piperidine-4-carboxylic acid has also been shown to possess antifungal activity against various fungi, including Candida albicans and Aspergillus fumigatus.